Cas no 2694727-79-0 (3-4-(aminomethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione dihydrochloride)

• Product Name: 3-4-(aminomethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione dihydrochloride
• CAS No: 2694727-79-0
• MF: C₁₄H₁₇Cl₂N₃O₃
• MW: 346.209081411362
• MDL: MFCD34475128
• CID: 5626597
• PubChem ID: 165947509
• Update Time: 2025-11-01

3-4-(aminomethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2694727-79-0
• EN300-28339143
• 3-[4-(aminomethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione dihydrochloride
• 3-4-(aminomethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione dihydrochloride

• MDL： MFCD34475128
• Inchi： 1S/C14H15N3O3.2ClH/c15-6-8-2-1-3-9-10(8)7-17(14(9)20)11-4-5-12(18)16-13(11)19;;/h1-3,11H,4-7,15H2,(H,16,18,19);2*1H
• InChI Key： LPVRYTMHGBZYEZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1C2C=CC=C(CN)C=2CN1C1C(NC(CC1)=O)=O

Computed Properties

• Exact Mass: 345.0646968g/mol
• Monoisotopic Mass: 345.0646968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 451
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.5Ų

Additional information on 3-4-(aminomethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione dihydrochloride

Comprehensive Overview of 3-4-(aminomethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione dihydrochloride (CAS No. 2694727-79-0)

3-4-(aminomethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione dihydrochloride (CAS No. 2694727-79-0) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to in scientific literature for its unique structural properties, plays a crucial role in the development of novel therapeutic agents. Its molecular structure combines an isoindole moiety with a piperidine-2,6-dione core, making it a subject of interest for researchers exploring new drug candidates.

The compound's dihydrochloride salt form enhances its solubility and stability, which are critical factors in pharmaceutical applications. Researchers are particularly interested in its potential as a small molecule inhibitor or modulator in various biological pathways. The presence of the aminomethyl group adds to its reactivity, allowing for further derivatization and customization for specific research needs.

In recent years, the demand for 3-4-(aminomethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione dihydrochloride has increased due to its relevance in cancer research and immunotherapy. Studies have shown that compounds with similar structures exhibit promising activity against certain types of tumors, making this molecule a valuable tool for oncologists and pharmacologists. Its mechanism of action is believed to involve interference with cellular signaling pathways, which is a hot topic in modern precision medicine.

Another area where CAS No. 2694727-79-0 is gaining traction is in the field of neurodegenerative diseases. Researchers are investigating its potential to modulate protein aggregation, a key factor in conditions like Alzheimer's and Parkinson's diseases. The compound's ability to interact with specific enzymes and receptors in the nervous system makes it a promising candidate for further study in this rapidly evolving field.

From a synthetic chemistry perspective, 3-4-(aminomethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione dihydrochloride presents an interesting challenge due to its complex structure. Chemists are exploring efficient synthetic routes to produce this compound with high purity and yield. Advances in green chemistry and catalysis have opened new possibilities for its scalable production, addressing the growing demand from the research community.

The compound's physicochemical properties, such as its melting point, solubility, and stability under various conditions, are well-documented in scientific literature. These properties are crucial for researchers who need to handle and store the compound properly in laboratory settings. Additionally, its spectroscopic characteristics (NMR, MS, IR) have been thoroughly studied, providing valuable data for quality control and structural verification.

In the context of drug discovery, 2694727-79-0 serves as an important building block for the development of more complex molecules. Medicinal chemists frequently use such compounds as starting points for creating libraries of derivatives with optimized biological activity. The current trend in combinatorial chemistry and high-throughput screening has further increased the relevance of this compound in pharmaceutical R&D.

Quality control and analytical methods for 3-4-(aminomethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione dihydrochloride have been refined over time. Modern techniques like HPLC and LC-MS are routinely employed to ensure the compound meets the stringent purity requirements of research applications. These analytical advancements contribute to the reliability and reproducibility of experimental results obtained with this compound.

The global market for specialized research chemicals like CAS No. 2694727-79-0 has seen steady growth, driven by increasing investment in life sciences research. Pharmaceutical companies, academic institutions, and contract research organizations are the primary consumers of this compound. Market analysts predict continued expansion in this sector, particularly in emerging economies where biomedical research infrastructure is developing rapidly.

Safety considerations for handling 3-4-(aminomethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione dihydrochloride follow standard laboratory protocols for research chemicals. While not classified as hazardous under normal research conditions, proper personal protective equipment and good laboratory practices are recommended when working with this compound. Material safety data sheets provide detailed guidance on its safe handling and disposal.

Future research directions for 2694727-79-0 may include exploration of its potential in combination therapies and targeted drug delivery systems. The growing interest in personalized medicine and biomarker-driven therapies creates new opportunities for compounds with specific biological activities. Additionally, advances in computational chemistry and molecular modeling are enabling more efficient exploration of this compound's interactions with biological targets.

For researchers seeking to purchase 3-4-(aminomethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione dihydrochloride, it's important to source the compound from reputable suppliers who can provide comprehensive analytical data and documentation. The compound is typically available in research quantities, with options for custom synthesis and bulk quantities for larger-scale projects. Quality assurance certificates and batch-specific characterization data are essential for ensuring research reproducibility.

In conclusion, CAS No. 2694727-79-0 represents an important tool in contemporary biomedical research. Its unique structural features and potential biological activities make it valuable for diverse applications ranging from oncology to neuroscience. As research methodologies continue to advance and our understanding of disease mechanisms deepens, compounds like 3-4-(aminomethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-ylpiperidine-2,6-dione dihydrochloride will likely play increasingly significant roles in the development of new therapeutic strategies.